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Compound of Interest

Compound Name: beta-lonone epoxide

Cat. No.: B1235301

An In-depth Technical Guide to Beta-lonone
Epoxide

This technical guide provides a comprehensive overview of beta-ionone epoxide, a significant
compound in the flavor, fragrance, and pharmaceutical industries. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical identity, physicochemical properties, synthesis, and spectral data.

Chemical Identity and Molecular Structure

Beta-ionone epoxide is chemically known as 4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-
yl)-3-buten-2-one.[1][2] It is an apo carotenoid monoterpenoid, structurally related to beta-
ionone with an epoxide group across the 5 and 6 positions of the cyclohexyl ring.[3]

Molecular Formula: C13H2002[1][3][4][5]

Molecular Weight: 208.30 g/mol [1][3]

CAS Number: 23267-57-4[1][4][5]

IUPAC Name: (E)-4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)but-3-en-2-one[3]

Synonyms: 5,6-Epoxy-3-ionone, B-lonone 5,6-epoxide, 4-(1,2-Oxido-2,6,6-
trimethylcyclohexyl)-3-buten-2-one[3][4]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1235301?utm_src=pdf-interest
https://www.benchchem.com/product/b1235301?utm_src=pdf-body
https://www.benchchem.com/product/b1235301?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Ionone-epoxide
https://hpvchemicals.oecd.org/ui/handler.axd?id=74CA6443-0362-4FB3-B0F7-B8C9DF4D2D96
https://www.thegoodscentscompany.com/data/rw1006632.html
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Ionone-epoxide
https://www.thegoodscentscompany.com/data/rw1006632.html
https://www.mdpi.com/2223-7747/10/4/754
https://www.researchgate.net/figure/Possible-mechanism-of-the-reaction_fig5_364200790
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Ionone-epoxide
https://www.thegoodscentscompany.com/data/rw1006632.html
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Ionone-epoxide
https://www.mdpi.com/2223-7747/10/4/754
https://www.researchgate.net/figure/Possible-mechanism-of-the-reaction_fig5_364200790
https://www.thegoodscentscompany.com/data/rw1006632.html
https://www.thegoodscentscompany.com/data/rw1006632.html
https://www.mdpi.com/2223-7747/10/4/754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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